![molecular formula C18H13Cl2N3O3S B3413635 2,5-dichloro-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide CAS No. 946251-91-8](/img/structure/B3413635.png)
2,5-dichloro-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
Overview
Description
Benzamides are a significant class of amide compounds . They have been widely used in medical, industrial, biological, and potential drug industries .
Synthesis Analysis
Benzamide derivatives can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The structure of similar compounds was confirmed by 1H, 13C, 2D NMR and LC-MS spectra .Chemical Reactions Analysis
The reaction for the synthesis of benzamide derivatives was performed through direct condensation of benzoic acids and amines .Physical And Chemical Properties Analysis
Thiazole, a similar compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Mechanism of Action
The mechanism of action of 2,5-dichloro-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide involves the inhibition of the histone demethylase JMJD3. This enzyme is responsible for the removal of the H3K27me3 histone mark, which is associated with gene activation. The inhibition of JMJD3 by this compound leads to the accumulation of H3K27me3 and the downregulation of genes involved in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce the invasiveness of cancer cells. It has also been shown to have anti-inflammatory effects and to reduce the levels of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 2,5-dichloro-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide in lab experiments include its potency and specificity towards JMJD3. It is also a cell-permeable compound, which makes it suitable for in vitro and in vivo studies. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored.
Future Directions
There are several future directions for the study of 2,5-dichloro-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide. One of the major areas of focus is its potential applications in the treatment of cancer. The inhibition of JMJD3 by this compound has been shown to have anti-cancer effects, and further studies are needed to explore its potential as a cancer therapeutic. Another area of focus is the development of more potent and specific inhibitors of JMJD3, which could have potential applications in various areas of scientific research.
Conclusion:
This compound is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to explore the potential of this compound in various areas of scientific research.
Scientific Research Applications
2,5-dichloro-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide has been extensively studied for its potential applications in various areas of scientific research. One of the major applications of this compound is in the field of epigenetics. It has been shown to inhibit the activity of the histone demethylase JMJD3, which plays a crucial role in epigenetic regulation. This inhibition leads to the accumulation of H3K27me3, which is a repressive histone mark, and results in the downregulation of genes involved in various cellular processes.
properties
IUPAC Name |
2,5-dichloro-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Cl2N3O3S/c1-27(25,26)17-8-7-16(22-23-17)11-3-2-4-13(9-11)21-18(24)14-10-12(19)5-6-15(14)20/h2-10H,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULCSAKHCTOSATP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl2N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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